Cas no 6976-36-9 ( )

• Product Name: &nbsp
• CAS No: 6976-36-9
• MF: C₁₁H₂₆N₂O₄
• MW: 250.335143566132
• CID: 974205
• PubChem ID: 230229
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-[bis(2-hydroxyethyl)amino]propyl-(2-hydroxyethyl)amino]ethanol
• 2,2',2'',2'''-(propane-1,3-diyldinitrilo)tetraethanol
• 2-[3-(bis(2-hydroxyethyl)amino)propyl-(2-hydroxyethyl)amino]ethanol
• AC1L5J2S
• AC1Q7CXF
• AR-1D0234
• CTK2F4957
• N,N,N',N'-tetrakis-(2-hydroxyethyl)-1,3-diamino-propane
• NSC24867
• Tetrakis-N-(2-hydroxy-aethyl)-propandiyldiamin
• tetrakis-N-(2-hydroxy-ethyl)-propanediyldiamine
• DTXSID80282185
• A934864
• SCHEMBL332503
• Ethanol, 2,2',2'',2'''-(1,3-propanediyldinitrilo)tetrakis-
• 2-({3-[bis(2-hydroxyethyl)amino]propyl}(2-hydroxyethyl)amino)ethan-1-ol
• NSC-24867
• 6976-36-9
• 2,2',2'',2'''-(Propane-1,3-diyldinitrilo)tetra(ethan-1-ol)
•  

• Inchi： 1S/C11H26N2O4/c14-8-4-12(5-9-15)2-1-3-13(6-10-16)7-11-17/h14-17H,1-11H2
• InChI Key： GQWZUTDDXCABHT-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCCN(CCO)CCO

Computed Properties

• Exact Mass: 250.18938
• Monoisotopic Mass: 250.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 87.4
• LogP: -2.05030